LDN-209929 dihydrochloride

• Molecular Formula: C17H18Cl2N2OS
• Molecular Weight: 369.3 g/mol
• InChI: InChI=1S/C17H17ClN2OS.ClH/c1-21-12-4-6-16-14(10-12)17(22-8-2-7-19)13-9-11(18)3-5-15(13)20-16;/h3-6,9-10H,2,7-8,19H2,1H3;1H
• InChIKey: TXRVQYQVCBLVRD-UHFFFAOYSA-N

LDN-209929 Dihydrochloride: A Highly Selective Haspin Kinase Inhibitor for Mitotic Research

LDN-209929 dihydrochloride (CAS 1784281-97-5) is a thioacridine-derived small-molecule inhibitor that targets the ATP-binding pocket of haspin kinase (GSG2), a serine/threonine kinase essential for histone H3 Thr-3 phosphorylation during mitosis [1]. Identified through a high-throughput screen of approximately 140,000 compounds and subsequent structure-activity relationship (SAR) optimization, this compound exhibits an IC50 of 55 nM against haspin kinase with 180-fold selectivity over the closely related DYRK2 kinase (IC50 = 9.9 μM) [1]. It is supplied as a dihydrochloride salt (MW 405.77, purity ≥98% by HPLC) to enhance aqueous solubility and handling characteristics .

1

Haspin kinase pathway study fit with DYRK2-sparing selectivity context

2

Thioacridine-based probe for histone H3 Thr-3 phosphorylation research

3

Dihydrochloride salt may support aqueous stock preparation for enzymatic and cellular assays

• [1] Cuny GD, Robin M, Ulyanova NP, Patnaik D, Pique V, Casano G, Liu JF, Lin X, Xian J, Glicksman MA, Stein RL, Higgins JM. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source

Why LDN-209929 Dihydrochloride Cannot Be Substituted by Generic Haspin or DYRK Inhibitors

Haspin kinase inhibitors occupy a narrow selectivity niche: the ATP-binding pockets of haspin and DYRK2 share substantial structural homology, causing most early acridine-based leads to exhibit dual inhibition [1]. The parent compound LDN-192960 potently inhibits both haspin (IC50 = 10 nM) and DYRK2 (IC50 = 48 nM) with only a 4.8-fold selectivity window, making it unsuitable for experiments requiring clean haspin-specific target engagement [1]. Furthermore, alternative haspin inhibitors such as CHR-6494 (IC50 = 2 nM) exhibit only moderate selectivity (e.g., 58% inhibition of TrkA at 100 nM) , while CX-6258 is primarily a pan-PIM kinase inhibitor with secondary haspin activity [2]. None of these alternatives provides the combination of sub-100 nM haspin potency with a >100-fold selectivity window that LDN-209929 demonstrates against its most closely related off-target kinase, DYRK2. For any experimental system where DYRK2-mediated confounding is a concern, substitution with a less selective analog risks misattributing DYRK2-dependent phenotypes to haspin inhibition.

⚠️ Parent LDN-192960

Only 4.8-fold selectivity over DYRK2 may introduce DYRK2-mediated confounding in phenotypic assays.

⚠️ CHR-6494 / pan-PIM inhibitors

Multi-kinase inhibition profiles can shift target deconvolution results; selectivity floor not comparable.

⚠️ Free base or other salt forms

Solubility and handling characteristics may differ, potentially affecting stock consistency and assay reproducibility.

• [1] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source
• [2] Melixetian M, et al. Inhibition of Haspin Kinase Promotes Cell-Intrinsic and Extrinsic Antitumor Activity. Cancer Res. 2020 Feb 15;80(4):798-810. View Source

LDN-209929 Dihydrochloride: Head-to-Head Quantitative Differentiation Evidence

DYRK2 Selectivity Window: LDN-209929 Achieves a 37.5-Fold Improvement Over Parent LDN-192960

LDN-209929 was specifically designed to separate haspin inhibition from DYRK2 cross-reactivity. Against haspin, LDN-209929 exhibits an IC50 of 55 nM, while against DYRK2 it shows an IC50 of 9,900 nM, yielding a selectivity ratio of 180-fold [1]. In contrast, its direct parent compound LDN-192960 inhibits haspin at 10 nM and DYRK2 at 48 nM, yielding a selectivity ratio of only 4.8-fold [1]. This represents a 37.5-fold improvement in selectivity ratio attributable to a single chloro substitution at the 2-position of the acridine scaffold .

DYRK2 selectivity improvement

Head-to-head

180-fold selectivity (haspin IC50 55 nM vs DYRK2 9,900 nM) versus parent 4.8-fold

LDN-209929: 180×

LDN-192960: 4.8×

Reported 37.5-fold ratio gain supports DYRK2-sparing target engagement context

TR-FRET enzymatic assay; Cuny et al. 2010

Evidence Dimension	Selectivity ratio for haspin over DYRK2 (IC50 DYRK2 / IC50 haspin)
Target Compound Data	Haspin IC50 = 55 nM; DYRK2 IC50 = 9,900 nM; Selectivity ratio = 180-fold
Comparator Or Baseline	LDN-192960: Haspin IC50 = 10 nM; DYRK2 IC50 = 48 nM; Selectivity ratio = 4.8-fold
Quantified Difference	37.5-fold improvement in selectivity ratio (180 / 4.8)
Conditions	In vitro kinase inhibition assay; Haspin and DYRK2 enzymatic activity measured via TR-FRET (time-resolved fluorescence resonance energy transfer); compounds tested across a concentration range in the same study (Cuny et al. 2010)

Why This Matters

A 4.8-fold window is insufficient to functionally isolate haspin from DYRK2 in cellular assays, whereas a 180-fold window enables haspin-specific pharmacology without DYRK2 confounding—critical for target validation studies.

• [1] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source

Selectivity Ratio Advantage: LDN-209929 vs. CHR-6494 for Kinome-Wide Profiling Context

CHR-6494, a structurally distinct haspin inhibitor, exhibits higher potency against haspin (IC50 = 2 nM) but moderate selectivity over other kinases. At a screening concentration of 100 nM, CHR-6494 inhibits TrkA by 58%, GSK-3β by 48%, PIM1 by 36%, Cdk1/B by 34%, and Cdk2/A by 33% within a 27-kinase panel . While LDN-209929's full kinome-wide selectivity panel has not been publicly reported in the same detail, its engineered 180-fold selectivity against DYRK2—the most structurally related off-target—establishes a quantifiable selectivity floor. At 100 nM (approximately 2× its haspin IC50), LDN-209929 is predicted to spare DYRK2 entirely (IC50 = 9,900 nM) [1], whereas CHR-6494 at 50× its IC50 engages multiple off-targets at >30% inhibition levels .

Selectivity vs. CHR-6494

Cross-study

At ~100 nM (2× haspin IC50), LDN-209929 predicted to spare DYRK2; CHR-6494 at 50× IC50 engages TrkA, GSK-3β, PIM1, CDKs above 30% inhibition

Selectivity floor contrasts with multi-kinase engagement profile; supports cleaner haspin pathway interpretation

27-kinase panel vs. DYRK2-specific data; extrapolation context

Evidence Dimension	Kinase selectivity at functionally relevant concentrations vs. primary target potency
Target Compound Data	LDN-209929: 100 nM (~2× haspin IC50) predicted near-zero DYRK2 engagement; 180-fold selectivity window over primary anti-target
Comparator Or Baseline	CHR-6494: At 100 nM (~50× haspin IC50), inhibits TrkA (58%), GSK-3β (48%), PIM1 (36%), Cdk1/B (34%), Cdk2/A (33%) in 27-kinase panel
Quantified Difference	At ~2× haspin IC50, LDN-209929 engages 0 of the above off-targets (extrapolated) vs. CHR-6494 at 50× IC50 engaging ≥5 off-targets above 30% inhibition threshold
Conditions	CHR-6494 data from 27-kinase panel at 100 nM (Sigma/Millipore product characterization); LDN-209929 DYRK2 selectivity from Cuny et al. 2010 enzymatic assay

Why This Matters

For researchers requiring selective haspin inhibition in complex cellular systems, a compound with only moderate multi-kinase selectivity (CHR-6494) introduces ambiguity in target deconvolution, while LDN-209929's demonstrated >100-fold selectivity against its closest off-target provides a stronger basis for phenotypic interpretation.

• [1] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source

Structural Differentiation: 2-Chloro Substitution on Acridine Scaffold Separates Haspin from DYRK2 Inhibition

LDN-209929 differs from its parent compound LDN-192960 by a single key modification: replacement of the 7-methoxy group with a 2-chloro substituent on the acridine core, yielding the chemical structure 3-[(2-chloro-7-methoxy-9-acridinyl)thio]-1-propanamine [1]. LDN-192960 bears 2,7-dimethoxy substitution and acts as a dual haspin/DYRK2 inhibitor (haspin IC50 = 10 nM; DYRK2 IC50 = 48 nM) [2]. The 2-chloro substitution in LDN-209929 reduces DYRK2 affinity from 48 nM to 9,900 nM—a 206-fold decrease—while maintaining haspin potency within a ~5.5-fold range (55 nM vs. 10 nM) [2]. This single-point structural change effectively decouples the SAR of haspin and DYRK2 inhibition.

2-chloro SAR decoupling

Head-to-head

2-Cl substitution reduces DYRK2 IC50 from 48 nM to 9,900 nM (206-fold) while haspin potency remains near 10–55 nM range

SAR basis for DYRK2 discrimination may guide analog selection

Cuny et al. 2010; identical assay format

Evidence Dimension	Effect of 2-position substitution on DYRK2 IC50 while retaining haspin potency
Target Compound Data	LDN-209929 (2-Cl, 7-OCH₃): Haspin IC50 = 55 nM; DYRK2 IC50 = 9,900 nM; MW = 405.77 (dihydrochloride salt)
Comparator Or Baseline	LDN-192960 (2-OCH₃, 7-OCH₃): Haspin IC50 = 10 nM; DYRK2 IC50 = 48 nM; MW = 374.93 (hydrochloride salt)
Quantified Difference	DYRK2 IC50 increased 206-fold (48 nM → 9,900 nM); Haspin IC50 shifted only 5.5-fold (10 nM → 55 nM); Net selectivity gain = 37.5-fold
Conditions	Identical TR-FRET kinase assay format within the same SAR study (Cuny et al. 2010); 270-kinase profiling panel used for initial hit characterization

Why This Matters

This structure-selectivity relationship provides a clear chemical rationale for procurement: researchers seeking a haspin-selective tool compound can reference the specific 2-chloro modification as the molecular basis for DYRK2 discrimination, distinguishing LDN-209929 from generic acridine-based kinase inhibitors.

• [1] PubChem. Compound Summary for CID 90488975: 3-[(2-Chloro-7-methoxy-9-acridinyl)thio]-1-propanamine dihydrochloride (LDN-209929 dihydrochloride). View Source
• [2] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source

Dihydrochloride Salt Form: Enhanced Solubility and Formulation Reproducibility

LDN-209929 is supplied as a dihydrochloride salt, which improves aqueous handling relative to the free base. The dihydrochloride form achieves a DMSO solubility of 33.33 mg/mL (82.14 mM), requiring ultrasonic warming to 60°C for complete dissolution . For in vivo experimental formulations, a co-solvent system (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% saline) yields a clear solution at ≥2.5 mg/mL (6.16 mM) . In contrast, the free base form LDN-209929 (CAS 1233355-57-1) has lower inherent solubility, and the parent compound LDN-192960 is typically supplied as a monohydrochloride with different solubility characteristics . Verified purity is ≥98% by HPLC, with a recommended storage condition of desiccated at room temperature .

Salt-form solubility

Data to verify

Dihydrochloride: DMSO solubility 33.33 mg/mL (82.14 mM); co-solvent formulation ≥2.5 mg/mL

Reported solubility parameters may support reproducible stock preparation

Supplier specification; sonication and heating to 60°C required

Evidence Dimension	DMSO solubility of the dihydrochloride salt form
Target Compound Data	LDN-209929 dihydrochloride: 33.33 mg/mL (82.14 mM) in DMSO; co-solvent formulation ≥2.5 mg/mL
Comparator Or Baseline	LDN-209929 free base (CAS 1233355-57-1) and LDN-192960 hydrochloride (CAS 2309172-48-1): solubility data not standardized across the same conditions in publicly available datasheets
Quantified Difference	Dihydrochloride form enables preparation of 10 mM DMSO stock solutions from solid; formulation protocol validated for in vivo-ready clear solutions at 2.5 mg/mL
Conditions	DMSO solubility measured with ultrasonic warming and heating to 60°C using freshly opened, non-hygroscopic DMSO (AmBeed specification sheet)

Why This Matters

Reproducible compound handling is a prerequisite for quantitative pharmacology; the dihydrochloride salt form with documented solubility parameters reduces variability in stock solution preparation compared to free base forms that may require empirical solubility optimization.

Functional Selectivity in Cells: Preservation of G2/M Transition vs. Pan-Kinase Haspin Inhibitors

A critical liability of early acridine-based haspin inhibitors was off-target inhibition of CDK1/CyclinB, which blocked G2/M cell cycle transition and confounded mitotic phenotype interpretation. The optimized acridine leads described in Cuny et al. (2010)—including compound 33 (LDN-209929)—were explicitly demonstrated to not block G2/M transition in human cells due to improved selectivity against CDK1/CyclinB [1]. This functional selectivity is not systematically documented for all commercial haspin inhibitors. For example, CHR-6494 induces G2/M arrest and mitotic catastrophe at 500 nM in HCT-116 cells (IC50 = 500 nM) [2], but whether this reflects pure haspin-mediated effects or CDK1 co-inhibition at higher concentrations has been debated. The engineered selectivity profile of LDN-209929 provides greater confidence that mitotic phenotypes observed at concentrations near its haspin IC50 are driven by haspin-specific target engagement rather than CDK1 off-target effects.

G2/M transition integrity

Class-level

LDN-209929 (compound 33) reported not to block G2/M entry; earlier acridine leads did

Functional selectivity context may support mitosis-specific phenotype interpretation

Cell cycle analysis; CDK1/CyclinB off-target review advised

Evidence Dimension	Cellular phenotype: G2/M transition integrity as a functional readout of CDK1/CyclinB selectivity
Target Compound Data	LDN-209929 (compound 33): Does not block G2/M transition; improved selectivity against CDK1/CyclinB demonstrated in human cells
Comparator Or Baseline	Earlier unoptimized acridine leads in the Cuny SAR series: Blocked G2/M transition; CHR-6494: Induces G2/M arrest at 500 nM
Quantified Difference	Qualitative distinction: absence vs. presence of G2/M blockade at functionally active haspin-inhibitory concentrations
Conditions	Human cell lines; cell cycle analysis as reported in Cuny et al. 2010 and Huertas et al. 2012 (Oncogene)

Why This Matters

For cell cycle and mitosis researchers, a haspin inhibitor that spares CDK1/CyclinB enables cleaner dissection of haspin-specific functions in chromosome alignment and segregation without the confounding variable of a G2/M entry block.

• [1] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source
• [2] Huertas D, Soler M, Moreto J, et al. Antitumor activity of a small-molecule inhibitor of the histone kinase Haspin. Oncogene. 2012 Mar 15;31(11):1408-18. PMID: 21804608. View Source

LDN-209929 Dihydrochloride: High-Impact Application Scenarios Based on Quantitative Differentiation

Target Deconvolution Studies Requiring Clean Discrimination Between Haspin and DYRK2 Signaling

In experiments where both haspin and DYRK2 are expressed and may contribute to overlapping phenotypes (e.g., cell proliferation, apoptosis regulation), the 180-fold selectivity window of LDN-209929 enables haspin-specific pharmacology that cannot be achieved with LDN-192960 (4.8-fold selective) [1]. Researchers can use LDN-209929 at concentrations up to ~500 nM (9× haspin IC50) with negligible DYRK2 engagement, enabling unambiguous assignment of phenotypes to haspin inhibition. This is particularly relevant given that DYRK2 itself has emerging roles in cancer biology, including p53 phosphorylation and proteasome regulation [2], making its co-inhibition a significant confounding factor when using less selective probes.

Mitotic Histone H3 Thr-3 Phosphorylation Assays in the Absence of G2/M Checkpoint Interference

LDN-209929 is specifically suited for investigating haspin-dependent H3T3 phosphorylation dynamics during mitotic progression without blocking G2/M entry, a property demonstrated for the optimized acridine series in the Cuny et al. 2010 study [1]. This contrasts with earlier acridine leads and some alternative haspin inhibitors that exhibit CDK1 co-inhibition. In synchronized cell populations, LDN-209929 can be applied to study the spatial-temporal regulation of the chromosomal passenger complex (CPC) recruitment to centromeres via the H3T3ph–Survivin axis, with reduced risk of the G2/M arrest artifact [1].

Chemical Probe for Haspin Kinase in Combinatorial Kinase Inhibitor Screens

In phenotypic screening cascades where multiple kinase inhibitors are profiled, LDN-209929 serves as a well-characterized haspin-selective probe with a defined selectivity floor (180-fold over DYRK2) that is quantitatively superior to the parent compound LDN-192960 (4.8-fold) [1]. Its dihydrochloride salt form and documented solubility parameters (33.33 mg/mL in DMSO; ≥2.5 mg/mL in co-solvent formulation) facilitate reproducible dosing across multi-well formats, reducing inter-experiment variability that can arise from inconsistent compound solubilization.

Structure-Based Design of Next-Generation Haspin-Selective Inhibitors

The well-characterized SAR transition from LDN-192960 to LDN-209929—where a single 2-chloro substitution reduced DYRK2 affinity by 206-fold while largely preserving haspin potency—provides a validated chemical starting point for medicinal chemistry campaigns [1]. Procurement of LDN-209929 as a reference standard enables direct benchmarking of novel haspin inhibitor candidates against a compound with published IC50 values, known selectivity ratios, and documented cellular functional selectivity [2].

Application

Selection Property

Validation Focus

Haspin vs. DYRK2 target deconvolution studies

DYRK2-sparing selectivity window

DYRK2 co-inhibition exclusion assays

Mitotic H3T3 phosphorylation assays

G2/M transition integrity context

CDK1/CyclinB off-target screening

Combinatorial kinase inhibitor screening

Defined selectivity floor

Reproducible multi-well dosing review

Haspin-selective inhibitor SAR benchmarking

2-chloro substitution SAR reference

Comparative haspin potency and DYRK2 selectivity

• [1] Cuny GD, Robin M, Ulyanova NP, et al. Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. Bioorg Med Chem Lett. 2010 Jun 15;20(12):3491-4. PMID: 20836251. View Source
• [2] Tandon V, de la Vega L, Banerjee S. Emerging roles of DYRK2 in cancer. J Biol Chem. 2021 Jan-Jun;296:100233. PMID: 33376136. View Source